Cas no 103614-68-2 ((3R,4S)-3,4-Dihydro-3,4,6,8-tetrahydroxy-1(2H)-naphthalenone)

• Product name: (3R,4S)-3,4-Dihydro-3,4,6,8-tetrahydroxy-1(2H)-naphthalenone
• CAS No: 103614-68-2
• MF: C₁₀H₁₀O₅
• MW: 210.183
• CID: 2019225
• PubChem ID: 71333030

(3R,4S)-3,4-Dihydro-3,4,6,8-tetrahydroxy-1(2H)-naphthalenone Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-3,4-Dihydro-3,4,6,8-tetrahydroxy-1(2H)-naphthalenone
• 3,4-Dihydro-3,4,6,8-tetrahydroxy-1(2H)-naphthalenon
• 4-hydroxyscytalone
• cis-4-Hydroxyscytalon
• cis-4-hydroxyscytalone
• cis-hydroxyscytalone
• 3,4,6,8-tetrahydroxy-3,4-dihydro-2H-naphthalen-1-one
• 3,4,6,8-Tetrahydroxy-3,4-dihydronaphthalen-1(2H)-one
• 103614-68-2
• DTXSID30761359

• Inchi： InChI=1S/C10H10O5/c11-4-1-5-9(6(12)2-4)7(13)3-8(14)10(5)15/h1-2,8,10-12,14-15H,3H2
• InChI Key： BHKWJBLOULPVEY-UHFFFAOYSA-N
• SMILES： OC1CC(=O)c2c(O)cc(O)cc2C1O

Computed Properties

• Exact Mass: 210.05282342g/mol
• Monoisotopic Mass: 210.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 98Ų